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Compound of Interest

Compound Name: 3-Bromophenylboronic acid

Cat. No.: B151470

Essential Safety and Handling Guide for 3-
Bromophenylboronic Acid

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This guide provides immediate, essential safety and logistical
information for the use of 3-Bromophenylboronic acid, a common reagent in organic
synthesis. Adherence to these protocols is critical for minimizing risks and ensuring a safe
laboratory environment.

Hazard Identification and Classification

3-Bromophenylboronic acid is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The key hazards are summarized in the

table below.
Hazard Classification Category Description
Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]

Causes serious eye irritation.

[1](21[3]

Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity May cause respiratory
) Category 3 o
(Single Exposure) irritation.[1][3]
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Some sources also indicate that the compound may be toxic if swallowed, in contact with skin,

or if inhaled.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-

Bromophenylboronic acid to prevent exposure.

PPE Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against dust particles
and splashes, preventing

serious eye irritation.[1][2]

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile rubber).

Prevents skin contact and

subsequent irritation.[1][2]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95).

Required when ventilation is
inadequate or when handling
large quantities to prevent

respiratory tract irritation.[2][5]

Body Protection

Laboratory coat and

appropriate protective clothing.

Protects skin from accidental
contact.[1][2][6]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the integrity of 3-Bromophenylboronic

acid and to ensure the safety of laboratory personnel.

Handling:

Avoid generating dust.[1][5]

Prevent all contact with skin and eyes.[1][2]

Wash hands thoroughly after handling the substance.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]
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» Do not eat, drink, or smoke in the work area.[4]

Storage:

Store in a tightly sealed container.[1][3]

Keep in a cool, dry, and well-ventilated place.[1][2]
Refrigeration is recommended for long-term storage.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of accidental exposure.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention

if irritation persists.[1][2]

Skin Contact

Remove contaminated clothing and wash the
affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.[1][2]

Move the victim to fresh air. If not breathing,

Inhalation give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.[1][2]
Do not induce vomiting. Wash out the mouth
with water and give plenty of water to drink.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical
attention.[1][2]

Spill and Disposal Plan
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Spill Management:

o Evacuate the area and ensure adequate ventilation.

Wear the appropriate personal protective equipment as outlined above.

Carefully sweep up the spilled solid material, avoiding dust generation.

Collect the spilled material in a suitable, labeled container for disposal.

Clean the spill area thoroughly with soap and water.
Waste Disposal:

» Dispose of 3-Bromophenylboronic acid and its containers in accordance with local,
regional, and national regulations.[1][3]

o The material should be disposed of through an approved waste disposal plant.[1]

Procedural Workflow for Handling 3-
Bromophenylboronic Acid

The following diagram illustrates the logical workflow for safely handling 3-
Bromophenylboronic acid from receipt to disposal.
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Workflow for Handling 3-Bromophenylboronic Acid

Preparation
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;
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;
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HanLling

Work in Fume Hood

;

Weigh and Transfer

;

Perform Reaction

Cleanup aid Disposal

Decontaminate Glassware

:

Dispose of Chemical Waste

:

Doff PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Bromophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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